Cas no 50803-88-8 (Pyrene, 4-methoxy-)

• Product Name: Pyrene, 4-methoxy-
• CAS No: 50803-88-8
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 364032
• PubChem ID: 12453367
• Update Time: 2025-04-19

Pyrene, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 4-methoxy-
• 4-methoxypyrene
• DTXSID50498897
• SCHEMBL16241709
• 50803-88-8

• Inchi： 1S/C17H12O/c1-18-15-10-13-6-2-4-11-8-9-12-5-3-7-14(15)17(12)16(11)13/h2-10H,1H3
• InChI Key： LAMMJRISABQFNY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 232.08886
• Monoisotopic Mass: 232.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23